Cas no 25162-30-5 (Isohomoarbutin)

• Product Name: Isohomoarbutin
• CAS No: 25162-30-5
• MF: C₁₃H₁₈O₇
• MW: 286.277824878693
• CID: 284014
• PubChem ID: 5318573
• Update Time: 2025-09-19

Isohomoarbutin Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4-hydroxy-2-methylphenyl
• Isohomoarbutin(7CI,8CI)
• Isohomoarbutin
• beta-D-Glucopyranoside, 4-hydroxy-2-methylphenyl
• (2S,3R,4S,5S,6R)-2-(4-Hydroxy-2-methylphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• (2R, 3S, 4S, 5R, 6S)-2-(hydroxymethyl)-6-(4-hydroxy-2-methylphenoxy)oxane-3, 4, 5-triol
• SCHEMBL4367625
• AKOS040761890
• 25162-30-5
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-hydroxy-2-methylphenoxy)oxane-3,4,5-triol
• FS-10663
• (2S,3R,4S,5S,6R)-2-(4-hydroxy-2-methylphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C13H18O7/c1-6-4-7(15)2-3-8(6)19-13-12(18)11(17)10(16)9(5-14)20-13/h2-4,9-18H,5H2,1H3/t9-,10-,11+,12-,13-/m1/s1
• InChI Key： XHEKEYHCIIMZRR-UJPOAAIJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 286.10525291g/mol
• Monoisotopic Mass: 286.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: Powder

Isohomoarbutin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether